Cas no 1722-25-4 (Acetonitrile-13C2(7CI,8CI,9CI))

• Product Name: Acetonitrile-13C2(7CI,8CI,9CI)
• CAS No: 1722-25-4
• MF: C₂H₃N
• MW: 43.0372297763824
• CID: 117996
• PubChem ID: 11457648
• Update Time: 2025-10-29

Acetonitrile-13C2(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Acetonitrile-13C2(7CI,8CI,9CI)
• ACETONITRILE, [13C2]
• [1,2-13C]Acetonitrile
• [1,2-13C2]-acetonitrile
• [13C]2acetonitrile
• [13C2]-acetonitrile
• 13C2-acetonitrile
• 485217_ALDRICH
• acetonitrile-(13)C
• Acetonitrile-13C2
• Methyl cyanide-13C2
• Acetonitrile (1,2-13c2)
• 1722-25-4
• DTXSID40466409
• Acetonitrile-13C2, 99 atom % 13C
• Acetonitrile(1,2-13c2)
• J-010809
• ACETONITRILE (1,2-13C2, 99%)

• Inchi： 1S/C2H3N/c1-2-3/h1H3/i1+1,2+1
• InChI Key： WEVYAHXRMPXWCK-ZDOIIHCHSA-N
• SMILES： N#[13C][13CH3]

Computed Properties

• Exact Mass: 43.033258771g/mol
• Monoisotopic Mass: 43.033258771g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 29.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.824 g/mL at 25 °C
• Melting Point: −48 °C(lit.)
• Boiling Point: 81-82 °C(lit.)
• Flash Point: 42 °F
• Refractive Index: n20/D 1.344(lit.)
• Solubility: Not determined

Acetonitrile-13C2(7CI,8CI,9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23/24/25
• Safety Instruction： 16-27-45
• Hazardous Material Identification：
• Risk Phrases：11-23/24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on Acetonitrile-13C2(7CI,8CI,9CI)

Acetonitrile-13C2 (CAS No. 1722-25-4): A Comprehensive Overview

Acetonitrile-13C2 (CAS No. 1722-25-4) is a stable isotope-labeled compound that has gained significant attention in the fields of analytical chemistry, biochemistry, and pharmaceutical research. This compound, also known as dideuterated acetonitrile or 13C-labeled acetonitrile, is a valuable tool for various applications, including mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and metabolic studies.

The chemical structure of Acetonitrile-13C2 consists of a single carbon atom bonded to a nitrile group (-CN), with the two carbon atoms being labeled with the stable isotope ¹³C. This labeling provides enhanced sensitivity and specificity in analytical techniques, making it an essential reagent for researchers working in complex biological systems.

In recent years, the use of Acetonitrile-13C2 has been extensively studied in the context of metabolomics and proteomics. Metabolomics involves the comprehensive analysis of small molecules (metabolites) within biological systems, while proteomics focuses on the large-scale study of proteins. The stable isotope labeling provided by Acetonitrile-13C2 allows for the precise quantification and identification of metabolites and proteins, facilitating a deeper understanding of cellular processes and disease mechanisms.

A notable application of Acetonitrile-13C2 is in the field of mass spectrometry (MS). MS is a powerful analytical technique used to determine the molecular weight and structure of compounds. The incorporation of ¹³C isotopes into acetonitrile results in distinct isotopic peaks in MS spectra, which can be used to differentiate between labeled and unlabeled compounds. This feature is particularly useful in tracing metabolic pathways and studying enzyme kinetics.

Nuclear magnetic resonance (NMR) spectroscopy is another critical technique that benefits from the use of Acetonitrile-13C2. NMR provides detailed information about the chemical environment of atoms within a molecule. The presence of ¹³C isotopes enhances the resolution and sensitivity of NMR spectra, allowing for more accurate structural elucidation and dynamic studies. This makes Acetonitrile-13C2 an indispensable reagent for NMR-based research.

In pharmaceutical research, Acetonitrile-13C2 plays a crucial role in drug development and metabolism studies. The stable isotope labeling allows researchers to track the fate of drugs within biological systems, providing insights into drug absorption, distribution, metabolism, and excretion (ADME). This information is vital for optimizing drug formulations and predicting potential side effects.

The synthesis of Acetonitrile-13C2 involves well-established chemical processes that ensure high purity and isotopic enrichment. Common methods include the reaction of cyanide salts with labeled carbon sources or direct isotopic exchange reactions. The resulting product is typically characterized using advanced analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).

The safety profile of Acetonitrile-13C2 is generally favorable, as it does not possess any significant toxicological properties beyond those associated with acetonitrile itself. However, standard safety precautions should be followed when handling this compound to ensure laboratory safety.

In conclusion, Acetonitrile-13C2 (CAS No. 1722-25-4) is a versatile and valuable reagent with wide-ranging applications in analytical chemistry, biochemistry, and pharmaceutical research. Its stable isotope labeling properties make it an essential tool for advanced analytical techniques such as mass spectrometry and NMR spectroscopy. As research continues to advance in these fields, the demand for high-quality labeled compounds like Acetonitrile-13C2 is expected to grow, driving further innovation and discovery.